7-(Pyridin-4-yl)-2H-3,1-benzoxazine-2,4(1H)-dione

• CAS No.: 97131-82-3
• Molecular Formula: C13H8N2O3
• Molecular Weight: 240.21 g/mol
• IUPAC Name: 7-pyridin-4-yl-1H-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C13H8N2O3/c16-12-10-2-1-9(8-3-5-14-6-4-8)7-11(10)15-13(17)18-12/h1-7H,(H,15,17)
• InChI Key: FRMUNFUPXUIGMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C3=CC=NC=C3)NC(=O)OC2=O

Description

7-(Pyridin-4-yl)-2H-3,1-benzoxazine-2,4(1H)-dione is a useful research compound. Its molecular formula is C13H8N2O3 and its molecular weight is 240.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

It was found that the 2-nitro-4-(4-pyridinyl)benzoic acid prepared in the preceding examples could be converted to 1-ethyl-1,4-dihydro-4-oxo-7-pyridinyl-3-quinolinecarboxylic acid by (a) reducing it to 2-amino-4-(4-pyridinyl)benzoic acid, (b) reacting the 2-amino-4-(4-pyridinyl)benzoic acid with phosgene to form 4-(4-pyridinyl)isatoic anhydride, (c) alkylating the 4-(4-pyridinyl)isatoic anhydride with ethyl bromide to produce N-ethyl-4-(4-pyridinyl)isatoic anhydride, (d) reacting the N-ethyl-4-(4-pyridinyl)isatoic anhydride with the potassium salt of ethyl formyl acetate to form ethyl 1-ethyl-1,4-dihydro-4-oxo-7-pyridinyl-3-quinolinecarboxylate, and (e) hydrolyzing that ester.